
Essential Safety and Logistics for Handling 2,2-
Diiodopropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Diiodopropane

Cat. No.: B106524 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

2,2-Diiodopropane, tailored for research, scientific, and drug development professionals. The

following procedures are designed to ensure the safe use of this chemical in a laboratory

setting.

Chemical Identifier:

Name: 2,2-Diiodopropane

CAS Number: 630-13-7

Molecular Formula: C₃H₆I₂

Hazard Identification and GHS Classification
2,2-Diiodopropane is classified as a hazardous chemical. The primary hazards are

summarized below.[1]
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Hazard Class Category Hazard Statement

Flammable liquids 4 H227: Combustible liquid

Acute toxicity, oral 4 H302: Harmful if swallowed

Acute toxicity, dermal 4
H312: Harmful in contact with

skin

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Acute toxicity, inhalation 4 H332: Harmful if inhaled

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2,2-
Diiodopropane. The following table outlines the recommended PPE.
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Body Part Protection Specification

Eyes/Face Safety Goggles or Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2]

Skin Chemical-resistant Gloves

Impervious gloves are

recommended. Butyl rubber or

other materials providing

optimal protection should be

used.[3]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure, such as a lab coat

or coveralls.[2] Flame-

retardant antistatic protective

clothing is advisable.

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

[4] This should be used in

areas with inadequate

ventilation.

Operational Plan: Handling 2,2-Diiodopropane
Follow these step-by-step procedures to ensure the safe handling of 2,2-Diiodopropane in the

laboratory.

1. Engineering Controls and Preparation:
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Ensure adequate ventilation in the work area. Use of a chemical fume hood is strongly

recommended.

Verify that an eyewash station and safety shower are in close proximity to the workstation

and are in good working order.[2][4][5]

Remove all sources of ignition from the handling area, including open flames, hot surfaces,

and spark-producing equipment.[2][6]

Have absorbent, non-combustible material (e.g., sand, vermiculite) readily available for spill

containment.

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

Ensure gloves are intact and of the appropriate material.

3. Chemical Handling:

Ground and bond containers when transferring the material to prevent static discharge.[2]

Use only non-sparking tools.[2]

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of vapor or mist.[7]

Keep the container tightly closed when not in use.[2]

4. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling.[5]

Remove and wash contaminated clothing before reuse.[2]

Store 2,2-Diiodopropane in a cool, dry, well-ventilated area away from incompatible

substances such as strong oxidizing agents and strong bases.[2]
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Protect from light.[2]

Disposal Plan: 2,2-Diiodopropane and Contaminated
Materials
Proper disposal is crucial to prevent environmental contamination and ensure safety.

1. Waste Collection:

Collect waste 2,2-Diiodopropane and any contaminated materials (e.g., absorbent pads,

gloves, disposable lab coats) in a designated, properly labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste disposal guidelines.

2. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

silica gel, acid binder).[2][5]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.

3. Final Disposal:

Dispose of the hazardous waste through a licensed and approved waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not let this

chemical enter the environment.[2]

Quantitative Data
The following table summarizes key quantitative safety and physical data for 2,2-
Diiodopropane.
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Property Value

Molecular Weight 295.89 g/mol [1]

Appearance Light yellow liquid[6]

Odor Odorless[6]

Melting Point -90 °C / -130 °F[6]

Boiling Point 90 °C / 194 °F[6]

Flash Point 42 °C / 107.6 °F[6]

Density 1.703 g/cm³ at 25 °C

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling and disposal of

2,2-Diiodopropane.
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1. Preparation
- Verify Ventilation

- Check Safety Equipment
- Remove Ignition Sources

2. Don PPE
- Safety Goggles

- Chemical Gloves
- Lab Coat

3. Chemical Handling
- Use Fume Hood

- Ground Containers
- Use Non-Sparking Tools

4. Post-Handling
- Wash Hands

- Store Properly

Spill Occurs

if spill

5. Waste Collection
- Designated Container

5a. Contain Spill
- Use Absorbent Material

6. Final Disposal
- Approved Vendor

- Follow Regulations

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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